Cas no 2013051-73-3 (1-2-cyano-2-(propan-2-yl)ethylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-2-cyano-2-(propan-2-yl)ethylcyclopropane-1-sulfonyl chloride
• CAS No: 2013051-73-3
• MF: C₉H₁₄ClNO₂S
• MW: 235.73096036911
• CID: 5749601
• PubChem ID: 165495540
• Update Time: 2023-11-24

1-2-cyano-2-(propan-2-yl)ethylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2013051-73-3
• EN300-1143029
• 1-[2-cyano-2-(propan-2-yl)ethyl]cyclopropane-1-sulfonyl chloride
• 1-2-cyano-2-(propan-2-yl)ethylcyclopropane-1-sulfonyl chloride

• Inchi： 1S/C9H14ClNO2S/c1-7(2)8(6-11)5-9(3-4-9)14(10,12)13/h7-8H,3-5H2,1-2H3
• InChI Key： RNAFVJLEWWKCDF-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C#N)C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 235.0433776g/mol
• Monoisotopic Mass: 235.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3Ų